Cas no 478624-69-0 (TERT-BUTYL-2-AMINO-7-OXO-6,7-DIHYDROTHIAZOLO4,5-CPYRIDINE-5(4H)-CARBOXYLATE)

• Product Name: TERT-BUTYL-2-AMINO-7-OXO-6,7-DIHYDROTHIAZOLO4,5-CPYRIDINE-5(4H)-CARBOXYLATE
• CAS No: 478624-69-0
• MF: C₁₁H₁₅N₃O₃S
• MW: 269.32010102272
• CID: 4760692
• PubChem ID: 87793575
• Update Time: 2026-02-26

TERT-BUTYL-2-AMINO-7-OXO-6,7-DIHYDROTHIAZOLO4,5-CPYRIDINE-5(4H)-CARBOXYLATE Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-amino-7-oxo-6,7-dihydrothiazolo[4,5-c]pyridine-5(4H)-carboxylate
• tert-butyl 2-amino-7-oxo-4,6-dihydro-[1,3]thiazolo[4,5-c]pyridine-5-carboxylate
• SCHEMBL5187188
• TERT-BUTYL 2-AMINO-7-OXO-4H,6H-[1,3]THIAZOLO[4,5-C]PYRIDINE-5-CARBOXYLATE
• 478624-69-0
• AKOS027333786
• EN300-6490917
• tert-Butyl2-amino-7-oxo-6,7-dihydrothiazolo[4,5-c]pyridine-5(4H)-carboxylate
• Thiazolo[4,5-c]pyridine-5(4H)-carboxylic acid,2-amino-6,7-dihydro-7-oxo-, 1,1-dimethylethyl ester
• MFCD28133586
• tert-butyl 2-amino-7-oxo-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine-5-carboxylate
• AS-42925
• TERT-BUTYL-2-AMINO-7-OXO-6,7-DIHYDROTHIAZOLO4,5-CPYRIDINE-5(4H)-CARBOXYLATE

• Inchi： 1S/C11H15N3O3S/c1-11(2,3)17-10(16)14-4-6-8(7(15)5-14)18-9(12)13-6/h4-5H2,1-3H3,(H2,12,13)
• InChI Key： JJMRHHINUOMUSC-UHFFFAOYSA-N
• SMILES： S1C(N)=NC2=C1C(CN(C(=O)OC(C)(C)C)C2)=O

Computed Properties

• Exact Mass: 269.08341252g/mol
• Monoisotopic Mass: 269.08341252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 114

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 452.5±45.0 °C at 760 mmHg
• Flash Point: 227.5±28.7 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

TERT-BUTYL-2-AMINO-7-OXO-6,7-DIHYDROTHIAZOLO4,5-CPYRIDINE-5(4H)-CARBOXYLATE Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on TERT-BUTYL-2-AMINO-7-OXO-6,7-DIHYDROTHIAZOLO4,5-CPYRIDINE-5(4H)-CARBOXYLATE

TERT-BUTYL-2-AMINO-7-OXO-6,7-DIHYDROTHIAZOLO[4,5-c]PYRIDINE-5(4H)-CARBOXYLATE: A Comprehensive Overview

The compound with CAS No. 478624-69-0, known as TERT-BUTYL-2-AMINO-7-OXO-6,7-DIHYDROTHIAZOLO[4,5-c]PYRIDINE-5(4H)-CARBOXYLATE, is a highly specialized organic compound with significant potential in various fields of chemical research and application. This compound belongs to the class of thiazolo-pyridine derivatives, which have garnered considerable attention due to their unique structural features and promising biological activities.

TERT-BUTYL groups are commonly used in organic chemistry as protecting groups due to their stability and ease of removal under specific conditions. In this compound, the tert-butyl group is attached to the carboxylate moiety, which plays a crucial role in stabilizing the molecule and enhancing its solubility properties. The presence of the amino group at position 2 further contributes to the compound's reactivity and potential for bioavailability.

The thiazolo[4,5-c]pyridine core structure is a fused bicyclic system that combines the properties of both thiazole and pyridine rings. This structural arrangement imparts unique electronic characteristics to the molecule, making it an attractive candidate for drug design and development. Recent studies have highlighted the potential of thiazolo-pyridine derivatives as inhibitors of various enzymes and receptors, including kinases and GPCRs (G-protein coupled receptors), which are key targets in the treatment of diseases such as cancer and neurodegenerative disorders.

One of the most notable aspects of this compound is its 7-oxo group, which introduces a ketone functionality into the molecule. This group can participate in various chemical reactions, including nucleophilic additions and oxidations, making it versatile for further functionalization. Additionally, the 6,7-dihydro configuration suggests that this compound may exhibit some degree of ring strain or flexibility, which could influence its pharmacokinetic properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of complex molecules like TERT-BUTYL-2-AMINO-7-OXO-6,7-DIHYDROTHIAZOLO[4,5-c]PYRIDINE-5(4H)-CARBOXYLATE. Researchers have employed methodologies such as tandem cyclization reactions and microwave-assisted synthesis to construct the thiazolo-pyridine core with high precision. These techniques not only enhance the yield but also reduce the time required for synthesis, making large-scale production more feasible.

In terms of biological activity, this compound has shown promising results in preliminary assays targeting key enzymes involved in inflammation and oxidative stress. For instance, studies have demonstrated its ability to inhibit COX-2 (cyclooxygenase-2), an enzyme closely associated with inflammatory processes. Furthermore, its potential as an antioxidant has been explored through radical scavenging assays, where it exhibited significant activity comparable to established antioxidants like vitamin C.

The carboxylate group at position 5 provides an additional site for functionalization, allowing researchers to explore various derivatives by substituting or modifying this group. This versatility opens up avenues for tailoring the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), which are critical for drug development.

From an environmental perspective, the synthesis and application of this compound align with green chemistry principles due to its high atom economy and minimal waste generation during synthesis. This makes it a sustainable choice for industries seeking eco-friendly chemical solutions.

In conclusion, TERT-BUTYL-2-AMINO-7-OXO-6,7-DIHYDROTHIAZOLO[4,5-c]PYRIDINE-5(4H)-CARBOXYLATE represents a cutting-edge advancement in organic chemistry with multifaceted applications across pharmaceuticals, agrochemicals, and material sciences. Its unique structure and promising biological profile position it as a valuable tool for researchers aiming to develop innovative solutions to pressing global challenges.